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Compound of Interest

4-Bromomethyl-1,2-
Compound Name:
dihydroquinoline-2-one

Cat. No.: B052548

An In-Depth Technical Guide to 4-Bromomethyl-
1,2-dihydroquinoline-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data, chemical
properties, and synthetic applications of 4-Bromomethyl-1,2-dihydroquinoline-2-one. The

information is intended for professionals in research and drug development who may be
handling or utilizing this compound in their work.

Chemical Identity and Properties

4-Bromomethyl-1,2-dihydroquinoline-2-one is a heterocyclic organic compound that serves
as a key intermediate in the synthesis of various pharmaceutical agents.[1][2][3][4] Its reactivity,
attributed to the bromomethyl group, makes it a versatile building block in medicinal chemistry.

[2]

Table 1: Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b052548?utm_src=pdf-interest
https://www.benchchem.com/product/b052548?utm_src=pdf-body
https://www.benchchem.com/product/b052548?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8158697.htm
https://wap.guidechem.com/encyclopedia/4-bromomethyl-1-2-dihydroquino-dic13021.html
https://www.guidechem.com/question/how-to-prepare-4-bromomethyl-1-id147332.html
https://www.nbinno.com/?news/gp-4-bromomethyl-12-dihydroquinoline-2-one-comprehensive-overview-and-applications
https://wap.guidechem.com/encyclopedia/4-bromomethyl-1-2-dihydroquino-dic13021.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

CAS Number 4876-10-2 [L][51161[7]

Molecular Formula C10H8BrNO 516171

Molecular Weight 238.08 g/mol [61[71181[9]
Light yellow to light reddish-

Appearance . L [L1[211410711°]
yellow solid; White-like powder

Melting Point 252-258°C [10]

N ) 391.8 +42.0 °C at 760 mmHg

Boiling Point , [61[71[9]
(Predicted)

Density 1.5+0.1 g/cm3 [7119]

Flash Point 190.8 + 27.9 °C (Predicted) [61[71[9]

Solubility Sparingly soluble in water [2]

Material Safety Data

The following tables summarize the key safety information for 4-Bromomethyl-1,2-

dihydroquinoline-2-one, based on available Material Safety Data Sheets (MSDS).

Table 2: Hazard Identification and GHS Classification

. ] Hazard
Hazard Class GHS Pictogram Signal Word
Statement(s)
) H314: Causes severe
Skin ]
) o ) skin burns and eye
Corrosion/Irritation GHSO05 (Corrosion) Danger
damage. H315:
Category 1B/2 o
Causes skin irritation.
) H318: Causes serious
Serious Eye
o ) eye damage. H319:
Damage/Eye Irritation GHSO07 (Irritant) Danger )
Causes serious eye
Category 1/2A S
irritation.
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Sources:[5][8][9][10][11]

Table 3: First Aid Measures

Exposure Route

First Aid Procedure

Source(s)

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. Consult a

physician.

[51010][11]

Skin Contact

Immediately wash off with
soap and plenty of water. Take
off contaminated clothing.

Consult a physician.

(51101 1]

Eye Contact

Rinse thoroughly with plenty of
water for at least 15 minutes

and consult a physician.

[SIL0][11][12]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water.

Consult a physician.

[10][11]

Table 4: Handling and Storage

Aspect

Recommendation

Source(s)

Handling

Avoid contact with skin and
eyes. Avoid formation of dust
and aerosols. Use personal

protective equipment.

[10][13]

Storage

Store in a cool, dry, and well-
ventilated place. Keep the

container tightly closed.

[10][13]
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Experimental Protocols and Synthetic Applications

4-Bromomethyl-1,2-dihydroquinoline-2-one is a pivotal intermediate in the synthesis of the
gastroprotective agent Rebamipide.[1][3][4] It is also utilized in the preparation of coumarins
and 1l-aza coumarins, which have shown potential antimicrobial, anti-inflammatory, and
analgesic activities.[1][4]

Synthesis of 4-Bromomethyl-1,2-dihydroquinoline-2-one

A common synthetic route involves the bromination of acetoacetanilide followed by cyclization
in the presence of a dehydrating agent like concentrated sulfuric acid.

Acetoacetanilide

Bromine
in Chloroform

Bromination Bromoacetoacetanilide

4-Bromomethyl-1,2-
dihydroquinoline-2-one

Cyclization

Click to download full resolution via product page

A generalized workflow for the synthesis of 4-Bromomethyl-1,2-dihydroquinoline-2-one.

Experimental Details (based on patent literature): A solution of acetoacetanilide in chloroform is
treated with a solution of bromine in chloroform at a controlled temperature (not exceeding
30°C). The reaction mixture is stirred and then heated to facilitate the reaction. After cooling,
the intermediate, bromoacetoacetanilide, is isolated. This intermediate is then added to cooled
concentrated sulfuric acid (5-10°C). The temperature is gradually raised, and the reaction is
allowed to proceed for several hours to effect cyclization. The final product is isolated by
precipitation in ice water, followed by neutralization and purification.

Synthesis of Rebamipide Intermediate

4-Bromomethyl-1,2-dihydroquinoline-2-one serves as a key reactant in the synthesis of
Rebamipide. The following diagram illustrates a general workflow for this process.
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Workflow for the synthesis of Rebamipide from 4-Bromomethyl-1,2-dihydroquinoline-2-one.

Note: Detailed experimental protocols for toxicological studies and information on the direct
biological signaling pathways of 4-Bromomethyl-1,2-dihydroquinoline-2-one are not
extensively available in the public domain. The primary focus of existing literature is on its role
as a synthetic intermediate. Due to its reactive nature as an alkylating agent, it is presumed to
be toxic and should be handled with appropriate safety precautions.[2]

Toxicological Information

While specific toxicological studies on 4-Bromomethyl-1,2-dihydroquinoline-2-one are not
readily available, its classification as a substance that causes severe skin burns and eye
damage indicates significant corrosive and irritant properties.[5][8][9][10][11] The presence of a
reactive bromomethyl group suggests it may act as an alkylating agent, which can confer
toxicity by reacting with biological macromolecules.[2]

Acute Effects:

o Skin: Causes severe burns and irritation, which may manifest as redness, itching, scaling, or
blistering.[10]

o Eyes: Causes serious eye damage, characterized by redness, watering, and pain.[10]
 Inhalation: May cause irritation to the respiratory system.[10]

No data is available on chronic toxicity, carcinogenicity, mutagenicity, or reproductive toxicity.
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Conclusion

4-Bromomethyl-1,2-dihydroquinoline-2-one is a valuable chemical intermediate with
significant applications in the pharmaceutical industry, particularly in the synthesis of
Rebamipide. Its handling requires strict adherence to safety protocols due to its corrosive and
irritant nature. While detailed biological studies on the compound itself are limited, its synthetic
utility is well-documented. Further research into its biological and toxicological profile would
provide a more complete understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b052548#4-bromomethyl-1-2-dihydroquinoline-2-one-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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